4-(3,4-dichlorophenyl)-N-{2-[(4-hydroxyphenyl)amino]-2-oxoethyl}piperazine-1-carboxamide
CAS No.:
Cat. No.: VC16334806
Molecular Formula: C19H20Cl2N4O3
Molecular Weight: 423.3 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C19H20Cl2N4O3 |
|---|---|
| Molecular Weight | 423.3 g/mol |
| IUPAC Name | 4-(3,4-dichlorophenyl)-N-[2-(4-hydroxyanilino)-2-oxoethyl]piperazine-1-carboxamide |
| Standard InChI | InChI=1S/C19H20Cl2N4O3/c20-16-6-3-14(11-17(16)21)24-7-9-25(10-8-24)19(28)22-12-18(27)23-13-1-4-15(26)5-2-13/h1-6,11,26H,7-10,12H2,(H,22,28)(H,23,27) |
| Standard InChI Key | UARJRPLTHPPBQM-UHFFFAOYSA-N |
| Canonical SMILES | C1CN(CCN1C2=CC(=C(C=C2)Cl)Cl)C(=O)NCC(=O)NC3=CC=C(C=C3)O |
Introduction
Synthesis and Preparation
The synthesis of piperazine derivatives typically involves the reaction of a piperazine core with appropriate functional groups. For compounds like 4-(3,4-dichlorophenyl)-N-{2-[(4-hydroxyphenyl)amino]-2-oxoethyl}piperazine-1-carboxamide, this might involve a multi-step process including:
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Piperazine Core Synthesis: Formation of the piperazine ring.
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Substitution Reactions: Introduction of the dichlorophenyl and hydroxyphenyl groups.
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Carboxamide Formation: Attachment of the carboxamide moiety.
| Step | Reaction Type | Reagents |
|---|---|---|
| 1 | Ring Formation | Piperazine precursors |
| 2 | Substitution | Dichlorophenyl and hydroxyphenyl reagents |
| 3 | Amide Formation | Carboxylic acid or acid chloride |
Potential Biological Activities
Piperazine derivatives are known for their diverse biological activities, including roles as receptor antagonists or agonists. While specific data on 4-(3,4-dichlorophenyl)-N-{2-[(4-hydroxyphenyl)amino]-2-oxoethyl}piperazine-1-carboxamide is lacking, similar compounds have shown potential in:
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Neurological Disorders: Acting on dopamine or serotonin receptors.
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Antimicrobial Activity: Inhibiting bacterial growth.
| Potential Activity | Relevance |
|---|---|
| Neurological Disorders | Potential therapeutic applications |
| Antimicrobial Activity | Possible use in infection treatments |
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